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Core Structure and Key Derivatives

Hispidin polyphenols share a common core moiety, 6-(3,4-dihydroxystyryl)-4-hydroxy-2-pyrone, which is

characterized by a pyrone ring linked to a catechol group (3,4-dihydroxyphenyl) via a styryl double bond [1]

[2]. This structure features extensive conjugation and multiple hydroxyl groups, contributing to their potent

antioxidant properties [1].

The following table lists some notable hispidin derivatives and their sources:

Compound
Name

Natural Source (Genus) Brief Description / Significance

Hispidin Phellinus [2] [3], Inonotus [1] [2],

Sanghuangporus [1]

Core precursor; antioxidant, PKC inhibitor [4].

Phelligridins Phellinus [1] [5] Class of dimers/oligomers; radical-scavenging

activity [5]. Example: Phelligridin D [5].

Hypholomine
B

Sanghuangporus [1] A hispidin derivative induced by methyl

jasmonate (MeJa) [1].

3,14'-
Bihispidinyl

Sanghuangporus [1] A dimeric hispidin compound induced by MeJa

[1].
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Quantitative Bioactivity Data

Hispidin and its derivatives exhibit a range of biological activities by interacting with specific molecular

targets. The table below summarizes key experimental data for hispidin itself.

Assay/Model Effect / Activity Observed Reference / Experimental Context

In Vitro Enzyme
Inhibition

Protein Kinase Cβ
(PKCβ)

IC₅₀ = 2 μM [4] Potent inhibition [4].

Beta-secretase
(BACE1)

IC₅₀ = 4.9 μM [4] Target for anti-dementia therapies [4].

Prolyl Endopeptidase
(PE)

IC₅₀ = 16 μM [4] Another target for cognitive disorders [4].

Cellular Antioxidant
Activity

DPPH Radical
Scavenging

~55% scavenging at 30 μM
[6]

Assay in MIN6N β-cells; dose-dependent
effect [6].

Intracellular ROS
Scavenging

~55% reduction at 30 μM [6] In hydrogen peroxide-treated pancreatic β-
cells [6].

Anti-cancer Cell
Proliferation

HepG2 Liver Cancer
Cells

55.32% inhibition at 200
μg/mL (extract) [7]

Ethanol extract of mutant P. baumii A67
(high hispidin content) [7].

K562 Leukemia Cells 60.27% inhibition at 200
μg/mL (extract) [7]

Ethanol extract of mutant P. baumii A67 [7].
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Production and Biosynthesis

Producing hispidin polyphenols from wild mushrooms is challenging due to their slow growth. Submerged

cultivation of fungal mycelia is a promising alternative, and research focuses on optimizing yield through

specific elicitors [1].

Elicitors in Submerged Culture: Adding linoleic acid (LA) and linolenic acid (ALA) to cultures of
Sanghuangporus vaninii promotes both mycelial growth and the production of hispidin, phellinstatin,

and pinnilidine derivatives [1]. In contrast, methyl jasmonate (MeJa) inhibits mycelial growth but
stimulates the production of different derivatives like hypholomine B and 3,14'-bihispidinyl, which

show high free radical scavenging capacity [1].
Biosynthesis Pathway: Hispidin is derived from the phenylpropanoid pathway [1] [7]. A key

biosynthetic step, as studied in Phellinus igniarius, involves the condensation of the precursor
tricetolatone (4-hydroxy-6-methyl-2-pyrone) with a caffeic acid-derived unit (e.g., 3,4-

dihydroxybenzoyl-SCoA) to form hispidin [5]. Hispidin then serves as a key intermediate for more
complex derivatives like phelligridins [5].

The diagram below summarizes this biosynthetic pathway and the effects of key elicitors.

Phenylpropanoid Pathway

Tricetolatone (TL)

 Biosynthesis

Hispidin (Core Moisty)

 Condensation 

Phelligridins & other polymers

 Dimerization/Oligomerization 

Linoleic/Linolenic Acid (LA/ALA)

 Promotes

Methyl Jasmonate (MeJa)

 Alters/Inhibits
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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